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Introduction
Europium-based immunoassays are a cornerstone of modern bioanalytical techniques, offering

superior sensitivity and a wide dynamic range for the quantification of a diverse array of

analytes, from proteins and hormones to pathogens and environmental contaminants.[1][2]

These assays leverage the unique fluorescent properties of lanthanide chelates, particularly

Europium, within a time-resolved fluorescence immunoassay (TRFIA) format.[1][3] The core

principle of TRFIA lies in the long fluorescence lifetime of Europium chelates, which allows for

the temporal separation of the specific signal from short-lived background fluorescence,

thereby significantly enhancing the signal-to-noise ratio.[1][4][5][6] This technology has been

successfully implemented in various platforms, including microplate-based assays and lateral

flow immunoassays (LFIA).[4][7][8][9]

The most common format is the Dissociation-Enhanced Lanthanide Fluorescence

Immunoassay (DELFIA™), a heterogeneous assay where a Europium chelate is linked to a

detection antibody.[2][5] After the immunological reaction, an enhancement solution is added to
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dissociate the Europium ion from its chelate and form a new, highly fluorescent micellar

complex, which is then measured.[2][5] This dissociation step is crucial for maximizing the

fluorescence signal.[5][10]

Principle of Time-Resolved Fluorescence
Immunoassay (TRFIA)
The enhanced sensitivity of TRFIA stems from two key photophysical properties of Europium

chelates:

Large Stokes Shift: The difference between the maximum excitation and emission

wavelengths is substantial (e.g., excitation at ~340 nm and emission at ~615 nm), which

minimizes interference from scattered excitation light.[3][4]

Long Fluorescence Lifetime: Europium chelates exhibit a prolonged fluorescence decay time

(in the microsecond to millisecond range) compared to the nanosecond-scale lifetime of

background fluorescence from biological samples and assay components.[1][3][4][6] By

introducing a delay between the excitation pulse and the measurement window, the short-

lived background fluorescence is allowed to decay, and only the long-lived specific signal

from the Europium chelate is detected.[1]

This time-gated detection dramatically improves the signal-to-noise ratio, leading to assays with

exceptional sensitivity.[1][2]

Signaling Pathway of Europium-Based TRFIA
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Caption: Europium TRFIA signaling pathway.

Quantitative Data Summary
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Parameter Value/Range Assay Type Analyte Reference

Sensitivity (LOD) 0.03 ng/mL
Lateral Flow

Immunoassay
Human IgG [6]

0.07 ng/mL TRFICA
4,4'-

dinitrocarbanilide
[11]

0.071 ng/mL dc-TRFIA Oxyfluorfen [12]

0.024 ng/mL ic-TRFIA Oxyfluorfen [12]

0.052 µg/mL TRFIA hs-CRP [13]

0.64 µg/mL TRFIA Lp(a) [13]

10³ cells/mL
Immunomagnetic

TRFIA
E. coli O157:H7 [14]

Dynamic Range
0.071–1074.3

ng/mL
dc-TRFIA Oxyfluorfen [12]

0.024–504.6

ng/mL
ic-TRFIA Oxyfluorfen [12]

0.24–500 ng/mL TRFIA Viral Antigen [15]

Antibody

Concentration

4 µg/mL

(coating)
TRFIA Oxyfluorfen [12]

2 µg/mL

(primary)
TRFIA Oxyfluorfen [12]

Europium-

labeled Antibody
1:800 dilution TRFIA Oxyfluorfen [12]

Incubation Time 1 hour
Ligand Binding

Assay
Peptides [10]

1 hour ENIA HIV [7]

30 minutes ENIA HIV [7]

Excitation

Wavelength
~340 nm TRFIA General [4][7][10]
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Emission

Wavelength
~615 nm TRFIA General [3][4][7][10]

Time Delay up to 400 µs TRL General [10]

Measurement

Window
0.4 ms TRF HIV [7]

Experimental Protocols
Protocol 1: Europium Labeling of Antibodies
This protocol describes the covalent conjugation of Europium chelates to antibodies.

Bifunctional chelating agents with a reactive group (e.g., isothiocyanate or N-

hydroxysulfosuccinimide ester) are commonly used.[16][17]

Materials:

Antibody to be labeled (in a suitable buffer, e.g., carbonate-bicarbonate buffer, pH 9.0)

Europium chelate with a reactive group (e.g., isothiocyanate-activated DTPA-Eu)

Size-exclusion chromatography column (e.g., Sephadex G-50)

Labeling buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.0)

Elution buffer (e.g., 50 mM Tris-HCl, pH 7.8, containing 0.9% NaCl)

Procedure:

Dissolve the Europium chelate in anhydrous dimethylformamide (DMF) to a concentration of

1 mg/mL.

Adjust the antibody concentration to 1-5 mg/mL in the labeling buffer.

Add the Europium chelate solution to the antibody solution at a molar ratio of approximately

50:1 (chelate:antibody).
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Incubate the reaction mixture for 4 hours at room temperature or overnight at 4°C with gentle

mixing.

Separate the labeled antibody from the unconjugated chelate using a size-exclusion

chromatography column pre-equilibrated with the elution buffer.

Collect the fractions containing the labeled antibody (typically the first peak to elute).

Determine the concentration of the labeled antibody and the incorporation ratio of Europium.

Store the labeled antibody at 4°C with a preservative (e.g., 0.05% sodium azide).

Protocol 2: Sandwich Immunoassay using Europium-
Labeled Antibody
This protocol outlines a typical sandwich immunoassay in a 96-well microtiter plate format.

Materials:

96-well microtiter plates (e.g., high-binding polystyrene)

Capture antibody

Coating buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.6)

Blocking buffer (e.g., Tris-buffered saline (TBS) containing 1% Bovine Serum Albumin (BSA))

Wash buffer (e.g., TBS containing 0.05% Tween 20)

Analyte standards and samples

Europium-labeled detection antibody

Assay buffer (e.g., TBS containing 0.1% BSA and 0.05% Tween 20)

DELFIA Enhancement Solution

Time-resolved fluorometer
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Procedure:

Coating: Dilute the capture antibody in coating buffer to a final concentration of 1-10 µg/mL.

Add 100 µL to each well of the microtiter plate. Incubate overnight at 4°C or for 2 hours at

37°C.

Washing: Aspirate the coating solution and wash the plate 3 times with 200 µL of wash buffer

per well.

Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room

temperature.

Washing: Repeat the washing step as in step 2.

Sample/Standard Incubation: Add 100 µL of standards and samples (diluted in assay buffer)

to the respective wells. Incubate for 1-2 hours at 37°C with shaking.

Washing: Repeat the washing step as in step 2.

Detection Antibody Incubation: Add 100 µL of the Europium-labeled detection antibody

(diluted in assay buffer) to each well. Incubate for 1 hour at 37°C with shaking.

Washing: Repeat the washing step as in step 2, but increase the number of washes to 5-6

times to minimize background.

Signal Development: Aspirate the final wash solution completely. Add 200 µL of DELFIA

Enhancement Solution to each well. Incubate for 5-10 minutes on a shaker to allow for the

dissociation of Europium ions and the formation of the fluorescent chelate.

Measurement: Measure the time-resolved fluorescence using a fluorometer with an

excitation wavelength of ~340 nm and an emission wavelength of ~615 nm. A time delay of

100-400 µs and a measurement window of 100-400 µs are typically used.

Experimental Workflow Diagram
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Caption: Europium immunoassay workflow.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b15927364/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-europium-based-immunoassays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15927364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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